Cas no 1351609-86-3 (4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide)

• Product Name: 4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide
• CAS No: 1351609-86-3
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 6251531
• PubChem ID: 71792847
• Update Time: 2025-06-03

4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide
• 4-acetyl-N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]benzenesulfonamide
• F6244-3144
• 4-acetyl-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzenesulfonamide
• 1351609-86-3
• 4-acetyl-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzene-1-sulfonamide
• AKOS024542952

• Inchi： 1S/C21H22N2O3S/c1-17(24)18-8-10-21(11-9-18)27(25,26)22-13-4-5-14-23-15-12-19-6-2-3-7-20(19)16-23/h2-3,6-11,22H,12-16H2,1H3
• InChI Key： HYYFPUVOIZCRMM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCC#CCN1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1351609-86-3)

The compound 4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1351609-86-3) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular architecture combines an acetylbenzene moiety with a tetrahydroisoquinoline scaffold, linked via a but-2-yn-1-yl spacer. This design imparts distinct physicochemical properties, making it a subject of interest for drug discovery and medicinal chemistry applications.

Recent studies highlight the growing demand for sulfonamide-based compounds due to their versatility in targeting enzymes and receptors. The 1,2,3,4-tetrahydroisoquinoline fragment, a privileged structure in drug design, is known for its bioactivity in neurological and metabolic disorders. Researchers are particularly intrigued by the alkynyl linker in this molecule, which enhances rigidity and potential interactions with biological targets. These features align with current trends in fragment-based drug discovery and click chemistry applications.

From a synthetic chemistry perspective, the CAS 1351609-86-3 compound exemplifies modern strategies in heterocyclic synthesis. The incorporation of both sulfonamide and acetyl functional groups allows for diverse derivatization possibilities, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) optimization. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for preclinical studies.

The compound's potential extends to central nervous system (CNS) drug development, where tetrahydroisoquinoline derivatives show promise as modulators of neurotransmitter systems. Computational modeling suggests that the 4-acetylbenzene sulfonamide component may contribute to enhanced blood-brain barrier permeability, a hot topic in neurotherapeutic research. These attributes make it relevant to ongoing investigations into neurodegenerative diseases and mood disorders.

In material science applications, the conjugated alkyne system in this molecule offers opportunities for polymer functionalization and surface modification. The sulfonamide group provides hydrogen-bonding capabilities, valuable for designing supramolecular assemblies. Such multidisciplinary applications reflect the compound's alignment with green chemistry principles and sustainable material design initiatives.

Quality control protocols for 1351609-86-3 emphasize HPLC purity analysis and crystallization optimization, addressing industry concerns about batch-to-batch reproducibility. Stability studies under various pH and temperature conditions confirm its suitability for long-term storage, an essential consideration for research laboratories and compound libraries.

The scientific community continues to explore structure-based drug design applications of this molecule, particularly its potential as a pharmacophore in kinase inhibitor development. Its balanced lipophilicity profile (calculated LogP ~2.5) makes it attractive for oral bioavailability studies, a frequent search topic among medicinal chemists. These characteristics position it as a valuable chemical probe for biological target validation.

Environmental fate studies indicate that 4-acetyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylbenzene-1-sulfonamide demonstrates favorable biodegradation profiles compared to traditional persistent organic pollutants. This aspect resonates with increasing regulatory focus on green pharmaceuticals and eco-friendly chemical synthesis methodologies.

Patent literature reveals growing intellectual property activity surrounding tetrahydroisoquinoline-sulfonamide hybrids, particularly in G-protein coupled receptor (GPCR) modulation. The specific but-2-yn-1-yl linkage in this compound appears in several recent applications for metabolic disease therapeutics, reflecting industry interest in this structural motif.

As research progresses, the CAS 1351609-86-3 compound continues to demonstrate value across multiple domains—from medicinal chemistry to materials science. Its unique combination of pharmacologically active subunits and synthetic versatility ensures its relevance in addressing contemporary challenges in drug discovery and functional material development.